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Compound of Interest

Compound Name:
Intermediate of tranexamic Acid-

13C2,15N

Cat. No.: B140767 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling the Intermediate of Tranexamic
Acid-13C2,15N. The following procedures are designed to ensure the safe handling and

disposal of this isotopically labeled compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for the Intermediate of Tranexamic Acid-13C2,15N
is not readily available, the safety profile is expected to be similar to that of tranexamic acid.

Tranexamic acid is known to cause skin, eye, and respiratory irritation[1][2][3]. The isotopic

labels (Carbon-13 and Nitrogen-15) are stable and not radioactive; therefore, no additional

precautions beyond those for the unlabeled compound are necessary[4][5].

Recommended Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b140767?utm_src=pdf-interest
https://www.benchchem.com/product/b140767?utm_src=pdf-body
https://www.benchchem.com/product/b140767?utm_src=pdf-body
https://www.benchchem.com/product/b140767?utm_src=pdf-body
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/122880-SDS-EN.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Tranexamic-Acid-SDS-ENG_signed.pdf
https://www.mobelbiochem.com/uploads/39219/files/Tranexamic-acid-sds.pdf?rnd=642
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Purpose

Eye Protection

Safety glasses with side

shields or splash goggles[6][7]

[8].

To protect eyes from splashes

or airborne particles.

Hand Protection Nitrile or latex gloves[6][7].
To prevent skin contact with

the chemical.

Body Protection Laboratory coat[6].
To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. A disposable mask

(N95) may be used if dust or

aerosols are generated[6][7].

To prevent inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the safe handling of the Intermediate of Tranexamic Acid-13C2,15N
from receipt to experimental use.
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Receiving and Storage

Preparation and Use

Cleanup and Disposal

1. Receiving:
- Inspect package for damage.

- Verify label information.

2. Storage:
- Store in a cool, dry, well-ventilated area.

- Keep container tightly closed.
- Store away from incompatible materials like strong oxidizing agents.

Secure
Storage

3. Don PPE:
- Lab coat, gloves, safety glasses.

Prepare for
Experiment

4. Weighing:
- Perform in a chemical fume hood or ventilated enclosure to minimize dust.

- Use appropriate tools (e.g., spatula, weigh paper).

5. Dissolution:
- Add solvent to the solid.

- Cap and mix gently.

6. Experimental Use:
- Conduct experiment in a designated area.

- Avoid generating aerosols.

7. Decontamination:
- Clean work surfaces with appropriate solvent.

- Wash hands thoroughly after handling.

Post-Experiment
Cleanup

8. Waste Disposal:
- Dispose of waste in a designated, labeled container.

- Follow institutional and local regulations for chemical waste.

Click to download full resolution via product page

Figure 1. Workflow for Handling Intermediate of Tranexamic Acid-13C2,15N.
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Experimental Protocol: Weighing and Dissolving the Compound

Preparation: Ensure the chemical fume hood is operational and the work area is clean and

uncluttered.

Don PPE: Put on a lab coat, safety glasses, and nitrile gloves.

Tare Balance: Place a clean, appropriately sized weigh boat on the analytical balance and

tare it.

Weighing: Carefully transfer the desired amount of the Intermediate of Tranexamic Acid-
13C2,15N to the weigh boat using a clean spatula. Record the mass.

Transfer: Carefully transfer the weighed solid to the reaction vessel.

Dissolution: Add the appropriate solvent to the reaction vessel.

Mixing: Gently swirl or stir the mixture until the solid is fully dissolved.

Cleanup: Dispose of the weigh boat and any contaminated materials in the designated

chemical waste container. Clean the spatula and work surface.

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Segregation and Disposal Procedures
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Waste Type Disposal Container Disposal Procedure

Solid Waste
Labeled solid chemical waste

container.

Includes unused compound,

contaminated weigh boats,

and gloves.

Liquid Waste

Labeled liquid chemical waste

container compatible with the

solvent used.

Includes reaction mixtures and

solvent used for cleaning

glassware.

Sharps Waste Designated sharps container.
Includes any contaminated

needles or other sharp objects.

Key Disposal Considerations:

Labeling: All waste containers must be clearly labeled with the chemical name and major

components.

Segregation: Do not mix different types of chemical waste. Stable isotope-labeled waste

does not need to be segregated from other chemical waste unless the unlabeled compound

requires it[5].

Regulations: All chemical waste must be disposed of in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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